Cas no 84104-71-2 (Wilforlide A)

Wilforlide A is a bioactive triterpene isolated from Tripterygium wilfordii, which has anti-inflammatory and immunosuppressive effects

Wilforlide A structure

Product Name:Wilforlide A

CAS No:84104-71-2

Molecular Formula:C₃₀H₄₆O₃

Molecular Weight:454.684449672699

MDL:MFCD00272168

CID:60663

PubChem ID:158477

Wilforlide A Properties

Names and Identifiers

- Wilforlide A
- (3beta,22alpha)-3-hydroxy-22,29-epoxyolean-12-en-29-one
- abruslactone A
- Regelide
- Wilforlide
- Wilforlide?A
- WOLFORLIDE A
- (3β,22α)-3-Hydroxy-22,29-epoxyolean-12-en-29-one
- [ "Abruslactone A", " Regelide" ]
- (2R,5S,6R,9S,14R,15S,19R,21S)-11-Hydroxy-2,5,6,10,10,14,21-heptamethyl-23-oxahexacyclo[19.2.1.02,19.
- 3-epiabruslactone A
- JW7QMP68BC
- Wilforlide-A
- EBD4321
- s6428
- N2832
- V0711
- 104W712
- 1,2-Dihydro-4
- 4,2-(Epoxymethano)picene, olean-12-en-29-oic acid deriv. (ZCI)
- (-)-Abruslactone A
- CS-3763
- Q-100849
- 3-Hydroxy-22,29-epoxyolean-12-en-29-one
- W0011
- OLEAN-12-EN-29-OIC ACID, 3,22-DIHYDROXY-, .GAMMA.-LACTONE, (3.BETA.,20.ALPHA.,22.ALPHA.)-
- 84104-71-2
- MFCD00272168
- DTXSID601004388
- AKOS025311465
- (1S,2R,5S,6R,9R,11S,14R,15R,19S,21S)-11-hydroxy-2,5,6,10,10,14,21-heptamethyl-23-oxahexacyclo[19.2.1.02,19.05,18.06,15.09,14]tetracos-17-en-22-one
- CHEMBL484424
- 1ST157375
- HY-N0476
- Regelide;Abruslactone A
- (2S,5S,5aR,7aS,7bR,9aR,11S,13aR,13bR,15bS)-11-hydroxy-2,5a,7a,7b,10,10,13a-heptamethyl-1,5,5a,6,7,7a,7b,8,9,9a,10,11,12,13,13a,13b,14,15b-octadecahydro-2,5-methanochryseno[2,1-c]oxepin-3(2H)-one
- UNII-JW7QMP68BC
- SCHEMBL2400908
- Olean-12-en-29-oic acid, 3,22-dihydroxy-, gamma-lactone, (3beta,20alpha,22alpha)-
- (1S,2R,5S,6R,9R,11S,14R,15R,19S,21S)-11-HYDROXY-2,5,6,10,10,14,21-HEPTAMETHYL-23-OXAHEXACYCLO[19.2.1.0(2),(1)?.0?,(1)?.0?,(1)?.0?,(1)?]TETRACOS-17-EN-22-ONE
- +Expand
- MDL： MFCD00272168
- InChIKey： HHQJBWYXBWOFJY-YLXTXNMFSA-N
- Inchi： 1S/C30H46O3/c1-25(2)20-10-13-30(7)21(28(20,5)12-11-22(25)31)9-8-18-19-16-26(3)17-23(33-24(26)32)27(19,4)14-15-29(18,30)6/h8,19-23,31H,9-17H2,1-7H3/t19-,20-,21+,22-,23-,26-,27+,28-,29+,30+/m0/s1
- SMILES： C[C@]12[C@@]3(CC[C@H]4C(C)(C)[C@@H](O)CC[C@@]4([C@H]3CC=C1[C@@H]1C[C@@]3(C(O[C@@H](C3)[C@@]1(CC2)C)=O)C)C)C

Computed Properties

Exact Mass: 454.344695g/mol
Surface Charge: 0
XLogP3: 6.9
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 454.344695g/mol
Monoisotopic Mass: 454.344695g/mol
Topological Polar Surface Area: 46.5Å²
Heavy Atom Count: 33
Complexity: 935
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 454.7

Experimental Properties

LogP: 6.68430
PSA: 46.53000
Boiling Point: 555.0±50.0 °C at 760 mmHg
Melting Point: 318°C(lit.)
Flash Point: 208.6±22.9 °C
Color/Form: Powder
Density: 1.1200

Wilforlide A Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G3QW-1mg	WILFORLIDE A	84104-71-2	98%	1mg	$95.00	2024-04-21
A2B Chem LLC	AH50552-1mg	WILFORLIDE A	84104-71-2	≥98.0%	1mg	$44.00
Aaron	AR00G3Z8-25mg	WILFORLIDE A	84104-71-2	98%	25mg	$60.00
abcr	AB479918-5mg	Wilforlide a; .	84104-71-2		5mg	€144.30
ChemFaces	CFN97335-20mg	Wilforlide A	84104-71-2	>=98%	20mg	$128
ChemScence	CS-3763-5mg	Wilforlide A	84104-71-2	≥98.0%	5mg	$114.0	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP1452-100mg	Wilforlide A	84104-71-2	98%	100mg	$196	2023-09-20
DC Chemicals	DCL-060-20 mg	Wilforlide A	84104-71-2	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D379815-20mg	Wilforlide A	84104-71-2	97%	20mg	$370	2022-05-27
MedChemExpress	HY-N0476-5mg	Wilforlide A	84104-71-2	≥98.0%	5mg	￥950	2024-04-17

Wilforlide A Suppliers

Sichuan Jingcuibio Biotechnology CO.,LTD

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Wilforlide A Related Literature

1. Index pages

Nat. Prod. Rep. 1985 2 I1
2. Rapid simultaneous quantitative determination of terpenoids in Tripterygium wilfordii Hook F by ultra-high-performance liquid chromatography coupled with quadrupole time-of-flight mass spectrometry

Rongjie Zhuo,Liangxiao Zhang,Li Wang,Guoshun Shan,Qianxu Yang,Xiaoyan Yuan,Hongbin Xiao Anal. Methods 2013 5 2046
3. Triterpenoids

J. D. Connolly,R. A. Hill Nat. Prod. Rep. 1989 6 475
4. Triterpenoids

J. D. Connolly,R. A. Hill Nat. Prod. Rep. 1985 2 1
5. Plant species forbidden in health food and their toxic constituents, toxicology and detoxification

Xi-Lin Xu,Yu Shang,Jian-Guo Jiang Food Funct. 2016 7 643
6. Triterpenoids

Joseph D. Connolly,Robert A. Hill Nat. Prod. Rep. 2003 20 640
7. Comprehensive metabolomics analysis based on UPLC-Q/TOF-MSE and the anti-COPD effect of different parts of Celastrus orbiculatus Thunb.

Na Yang,Han Wang,Hongqiang Lin,Junli Liu,Baisong Zhou,Xiaoling Chen,Cuizhu Wang,Jinping Liu,Pingya Li RSC Adv. 2020 10 8396
8. Comprehensive metabolomics analysis based on UPLC-Q/TOF-MSE and the anti-COPD effect of different parts of Celastrus orbiculatus Thunb.

Na Yang,Han Wang,Hongqiang Lin,Junli Liu,Baisong Zhou,Xiaoling Chen,Cuizhu Wang,Jinping Liu,Pingya Li RSC Adv. 2020 10 8396

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